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Compound of Interest

Compound Name: 3,3-Dimethoxypropanenitrile

Cat. No.: B1201781

This technical guide provides a comprehensive overview of 3,3-Dimethoxypropanenitrile
(CAS No. 57597-62-3), a significant intermediate in pharmaceutical and fine chemical
synthesis.[1] This document is intended for researchers, scientists, and professionals in drug
development, offering detailed information on its properties, synthesis, and applications.

Chemical Identity and Properties

3,3-Dimethoxypropanenitrile, also known as cyanoacetaldehyde dimethyl acetal, is a nitrile
intermediate valued for its dual functionality, which allows for versatile reactivity in the synthesis
of complex organic molecules.[1][2]

Table 1: Chemical Identifiers for 3,3-Dimethoxypropanenitrile
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Identifier Value

CAS Number 57597-62-3[1][3][4][5][6]

Molecular Formula C5HIONO2[1][3][4][5]

Molecular Weight 115.13 g/mol [1][4][5][7]

IUPAC Name 3,3-dimethoxypropanenitrile[1][3][5][6]

DMPN, Cyanoacetaldehyde dimethyl acetal,
Synonyms 3,3-Dimethoxypropionitrile, 1-Cyano-2,2-
dimethoxyethane[1][3][4]

InChl Key JYHSJQNYYLGMEI-UHFFFAOY SA-N[1][5][6]

SMILES COC(CC#N)OC[1][5][6]

Table 2: Physicochemical Properties of 3,3-Dimethoxypropanenitrile

Property Value

Appearance Colorless to brown liquid[1]
Density 1.026 g/mL at 25 °C[4][5]
Boiling Point 92.5 °C at 30 mmHg[1][4]
Flash Point 182 °F (83 °C)[6]
Refractive Index n20/D 1.414[4]

Vapor Pressure 0.639 mmHg at 25 °C
Solubility Soluble in water[6]

Synthesis of 3,3-Dimethoxypropanenitrile

The synthesis of 3,3-Dimethoxypropanenitrile is a critical process for its application in various
industries. A prevalent and efficient method is the hydroalkoxylation of acrylonitrile with
methanol, often utilizing metal-based catalysts.[2] This process demands precise control over
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reaction conditions to achieve high yields and purity.[2] Alternative synthesis routes, such as
palladium-catalyzed coupling reactions, are also employed.[2]

One documented synthesis method involves the reaction of acrylonitrile with methanol in the
presence of nitrite and platinum- or palladium-based catalysts.[4] Another innovative approach
utilizes supercritical CO2 as the reaction medium.[8]

Below is a generalized workflow for a common synthesis method.

General Synthesis Workflow

Reactants Reaction Conditions

o Metal-based Catalyst Supercritical CO2
Aeeriis m (e.g., Pd/Pt) (in some methods)
‘ action Vessel \

Purlflcatlon

3,3-Dimethoxypropanenitrile

Click to download full resolution via product page
Caption: Generalized workflow for the synthesis of 3,3-Dimethoxypropanenitrile.

Experimental Protocols

A specific experimental protocol for the synthesis of 3,3-dimethoxyproprionitrile is detailed in
patent CN1243121A.[8] This method employs a supercritical CO2 fluid as the reaction medium.
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Objective: To synthesize 3,3-dimethoxyproprionitrile via oxidation of acrylonitrile.

Materials and Equipment:

o HF-25 type autoclave

« PdCI2(MeCN)2 (0.033g, 0.15mmol)

e CuCl2 (0.269g, 2mmol)

e Acrylonitrile (0.265g, 5mmol)

e Anhydrous methanol (1ml, approx. 25mmaol)

e Oxygen gas

e Carbon dioxide

Procedure:

e Add 0.033g of PdCI2(MeCN)2, 0.269¢g of CuCl2, 0.265g of acrylonitrile, and 1ml of
anhydrous methanol to an HF-25 type autoclave.

e Pressurize the autoclave with oxygen to 1.0 MPa.

« Introduce carbon dioxide until the pressure reaches 13 MPa to create a supercritical fluid
environment.

 Induce stirring and maintain the reaction at 55 °C for 12 hours.

 After the reaction period, the primary product is 3,3-dimethoxyproprionitrile, with a potential
side product being 3-methoxy propionitrile resulting from the Michael addition of methanol
and acrylonitrile.

Results: This method is reported to achieve a chromatographic yield of up to 87.5%.[8]
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Applications in Drug Development and Chemical
Synthesis

3,3-Dimethoxypropanenitrile is a valuable precursor in the synthesis of various organic
molecules.[2] Its primary application lies in the production of 4-aminopyrimidines, which are
fundamental components of numerous pharmaceutical compounds, including cytosine.[2][4][9]
Additionally, it serves as a crucial building block for agrochemicals and other fine chemicals.[2]
The ability to derive cyanoacetaldehyde from 3,3-dimethoxypropionitrile further expands its
utility as an important organic synthesis intermediate.[8]

The logical relationship of its application in pharmaceutical synthesis is illustrated below.

Application in Pharmaceutical Synthesis

3,3-Dimethoxypropanenitrile

Precursor

4-Aminopyrimidines

Example

Cytosine Pharmaceutical Compounds

Click to download full resolution via product page
Caption: Role of 3,3-Dimethoxypropanenitrile in pharmaceutical synthesis.

Safety and Handling

3,3-Dimethoxypropanenitrile is classified as harmful if swallowed, in contact with skin, or if
inhaled.[5][6] It is also known to cause skin and eye irritation.[10]

Table 3: GHS Hazard Information
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Hazard Class GHS Statement

Acute Toxicity, Oral Harmful if swallowed[5]

Acute Toxicity, Dermal Harmful in contact with skin[5]
Acute Toxicity, Inhalation Harmful if inhaled[5]

Skin Corrosion/Irritation Causes skin irritation[10]
Serious Eye Damage/Eye Irritation Causes serious eye irritation[10]

Recommended Precautionary Measures:

+ Handling: Wash hands and any exposed skin thoroughly after handling.[11] Do not eat, drink,
or smoke when using this product.[5] Avoid breathing dust, fume, gas, mist, vapors, or spray.

[5]16]

o Protection: Wear protective gloves, protective clothing, eye protection, and face protection.[5]
[11]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such
as strong oxidizing agents, acids, and bases.[1][7] Keep the container tightly closed and
away from heat, sparks, and open flames.[1][7][11]

o First Aid:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[5]

o

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[5]

o

In Case of Eye Contact: Rinse immediately with plenty of water and seek medical advice.

o

In Case of Skin Contact: Wash immediately with plenty of soap and water.

[¢]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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